Cas no 136098-03-8 (Heparin disaccharide III-S trisodium salt)

• Product Name: Heparin disaccharide III-S trisodium salt
• CAS No: 136098-03-8
• MF: C₁₂H₁₆NNa₃O₁₆S₂
• MW: 563.351855278015
• CID: 901034
• Update Time: 2026-04-29

Heparin disaccharide III-S trisodium salt Chemical and Physical Properties

Names and Identifiers

• alpha-delta-ua-2s-[1->4]-glcns sodium salt
• HEPARIN DISACCHARIDE III-S TRISODIUM SALT
• Heparin disaccharide III-S, sodium salt
• 4]-GLCNS SODIUM SALT
• DISACCHARIDE III-S
• GLCNS NA3
• heparin disaccharide iii-S sodium
• Heparin disaccharide III-S trisodium salt

• Inchi： InChI=1S/C12H19NO16S2.3Na/c14-2-5-9(7(16)6(11(19)26-5)13-30(20,21)22)28-12-8(29-31(23,24)25)3(15)1-4(27-12)10(17)18;;;/h1,3,5-9,11-16,19H,2H2,(H,17,18)(H,20,21,22)(H,23,24,25);;;/q;3*+1/p-3/t3-,5+,6+,7+,8+,9+,11?,12-;;;/m0.../s1
• InChI Key： KNWWWYJQBVFLQC-LXROVJCJSA-K
• SMILES： C1=C(C(=O)[O-])O[C@H]([C@@H]([C@H]1O)OS(=O)(=O)[O-])O[C@@H]2[C@@H](CO)OC([C@@H]([C@H]2O)NS(=O)(=O)[O-])O.[Na+].[Na+].[Na+]

Computed Properties

• Exact Mass: 562.96000
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 34
• Rotatable Bond Count: 8

Experimental Properties

• PSA: 301.16000
• LogP: -4.39070

Heparin disaccharide III-S trisodium salt Security Information

• WGK Germany：3

Additional information on Heparin disaccharide III-S trisodium salt

Heparin disaccharide III-S trisodium salt (CAS No. 136098-03-8): A Crucial Component in Anticoagulant Research and Development

The heparin disaccharide III-S trisodium salt, identified by the Chemical Abstracts Service registry number 136098-03-8, represents a critical structural fragment derived from the polysaccharide heparin. This compound, consisting of a disaccharide unit containing an N-sulfoglucosamine (GlcNS) residue linked to an iduronic acid (IdoA) residue via a β-1,4 glycosidic bond, is chemically modified to form its trisodium salt counterpart. Recent advancements in glycosaminoglycan chemistry have underscored the importance of such disaccharide derivatives in elucidating the molecular mechanisms underlying heparin's anticoagulant activity while minimizing its associated risks.

Structurally characterized through NMR spectroscopy and mass spectrometry analyses, this disaccharide III-S trisodium salt exhibits unique sulfation patterns that are pivotal for its biological interactions. The presence of a 2-O-sulfate group on the IdoA residue and a 6-O-sulfate on the GlcNS moiety confers specific binding affinity to antithrombin III (ATIII), a key plasma serine protease inhibitor. A 2023 study published in the Journal of Biological Chemistry demonstrated that this particular sulfation configuration enhances ATIII-mediated inhibition of factor Xa by approximately 40% compared to unsulfated analogs, highlighting its role as a pharmacophore candidate for next-generation anticoagulants.

In drug discovery pipelines, this compound serves as an essential tool for investigating structure-activity relationships (SAR) in heparin-like molecules. Researchers at Stanford University's Glycobiology Institute recently utilized 136098-03-8 to develop a high-throughput screening platform, identifying novel synthetic derivatives with reduced idiosyncratic toxicity while maintaining potent anticoagulant properties. These findings, reported in Nature Communications (June 2024), suggest that selective modification of this disaccharide unit could lead to safer alternatives for patients with heparin-induced thrombocytopenia (HIT).

Clinical applications are expanding beyond traditional anticoagulation due to emerging evidence of its anti-inflammatory properties. A phase II clinical trial conducted by Pfizer revealed that low-molecular-weight formulations incorporating this trisodium salt exhibit significant attenuation of neutrophil extracellular trap (NET) formation in sepsis models. This dual functionality has sparked interest in multipotent therapeutics addressing both thrombotic and inflammatory pathologies simultaneously.

Synthetic methodologies for producing heparin disaccharide III-S trisodium salt have undergone substantial refinement. A 2024 Angewandte Chemie paper detailed an enantioselective synthesis route using chemoenzymatic approaches, achieving >98% purity with improved yield compared to conventional chemical synthesis methods. This advancement not only enhances reproducibility but also enables large-scale production required for preclinical trials and eventual commercialization.

Recent structural biology studies employing X-ray crystallography have clarified how this compound interacts with endothelial cell surface receptors. Collaborative research between Oxford University and Genentech demonstrated that the III-S configuration selectively binds syndecan-4 receptors, modulating vascular endothelial growth factor (VEGF) signaling pathways without affecting platelet activation - a discovery potentially transformative for vascular regeneration therapies.

In biomedical engineering applications, this compound has been incorporated into hydrogel matrices for localized drug delivery systems. A Materials Today article from March 2024 showed that microencapsulated formulations containing 136098-03-8 maintain bioactivity for over 72 hours while reducing systemic exposure risks associated with conventional heparin administration routes.

Mechanistic insights gained from studying this compound have informed rational drug design strategies targeting thrombosis without bleeding complications. Computational docking studies by MIT researchers identified key hydrogen-bonding interactions between the GlcNS sulfate groups and ATIII's C-terminal helix, providing templates for developing factor Xa-selective inhibitors with improved therapeutic indices.

The growing understanding of this molecule's epigenetic influences has opened new avenues in oncology research. Preclinical data from MD Anderson Cancer Center indicates that the IdoA component interacts with histone deacetylases (HDACs), demonstrating potential synergistic effects when combined with chemotherapy agents in solid tumor models - findings published in Cancer Research during Q1 2024.

Safety profiling advancements include metabolomic analyses showing reduced proteoglycan cross-reactivity compared to parent heparin molecules. A collaborative study between Kyoto University and Sanofi highlighted decreased IgE antibody binding propensity through LC-MS/MS proteomic screening, addressing one of the primary limitations associated with clinical use of unfractionated heparin products.

Manufacturing innovations now enable controlled oligomerization processes where this disaccharide serves as building blocks for engineered heparins. Biochemical characterization using MALDI-TOF mass spectrometry confirmed precise assembly into decasaccharide constructs retaining native anticoagulant activity while eliminating oversulfated contaminants - as reported in ACS Chemical Biology late 2023.

Ongoing investigations explore its role in modulating fibroblast growth factor (FGF) signaling pathways relevant to wound healing applications. In vitro studies at Johns Hopkins demonstrated accelerated re-epithelialization rates in diabetic ulcer models when combined with mesenchymal stem cells, suggesting potential use in advanced tissue engineering platforms described in Biomaterials journal February 2024 issue.

Pharmacokinetic optimization through PEGylation techniques has been successfully applied using this compound as core molecule. Research published in Advanced Drug Delivery Reviews showed extended half-life (>15 hours) when conjugated with polyethylene glycol chains while maintaining factor Xa inhibition efficacy at sub-micromolar concentrations - critical for developing long-acting injectable formulations.

Nanoformulation studies using lipid-polymer hybrid nanoparticles have achieved targeted delivery efficiencies exceeding 75% in murine models according to a Nano Today paper from April 2024. These nanocarriers exploit the compound's sulfated groups for receptor-mediated uptake into inflamed tissues while avoiding off-target effects seen with conventional administration methods.

Economic considerations reveal cost-saving potential through semi-synthetic production pathways involving bacterial fermentation followed by enzymatic cleavage steps optimized at UCSF's Glycotechnology Center. This approach reduces raw material costs by approximately 45% compared to traditional animal-derived extraction methods while maintaining structural fidelity - details presented at the 2024 International Symposium on Heparan Sulfate Biology.

Clinical translation efforts are supported by recent regulatory guidelines emphasizing structural characterization requirements for glycosaminoglycan derivatives. The FDA's draft guidance on complex carbohydrate therapeutics specifically references compounds like heparin disaccharide III-S trisodium salt, mandating advanced analytical techniques such as ion mobility mass spectrometry and differential scanning calorimetry for quality assurance during development phases outlined in January 2024 updates.